Cas no 5472-52-6 (1-[(4-ethylphenyl)sulfonyl]-2-methyl-1H-imidazole)

• Product Name: 1-[(4-ethylphenyl)sulfonyl]-2-methyl-1H-imidazole
• CAS No: 5472-52-6
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 1590480
• PubChem ID: 748168
• Update Time: 2025-04-21

1-[(4-ethylphenyl)sulfonyl]-2-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-[(4-ethylphenyl)sulfonyl]-2-methyl-1H-imidazole
• 1-(4-Ethyl-benzenesulfonyl)-2-methyl-1H-imidazole
• 1H-imidazole, 1-[(4-ethylphenyl)sulfonyl]-2-methyl-
• SR-01000401827-1
• AKOS000595825
• DTXSID90970041
• 1-(4-Ethylbenzene-1-sulfonyl)-2-methyl-1H-imidazole
• 1-[(4-ethylphenyl)sulfonyl]-2-methylimidazole
• 1-(4-ethylphenyl)sulfonyl-2-methylimidazole
• SR-01000401827
• 5472-52-6

• Inchi： 1S/C12H14N2O2S/c1-3-11-4-6-12(7-5-11)17(15,16)14-9-8-13-10(14)2/h4-9H,3H2,1-2H3
• InChI Key： SRCTYXRBHWBWBE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC)=CC=1)(N1C=CN=C1C)(=O)=O

Computed Properties

• Exact Mass: 250.07772
• Monoisotopic Mass: 250.077598
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3
• XLogP3: 2.4

Experimental Properties

• Density: 1.23
• Boiling Point: 429.6°C at 760 mmHg
• Flash Point: 213.6°C
• Refractive Index: 1.597
• PSA: 51.96